Cas no 13215-67-3 (5-Amino-3-(4-chlorophenyl)pyrazole Hydrochloride)

• Product name: 5-Amino-3-(4-chlorophenyl)pyrazole Hydrochloride
• CAS No: 13215-67-3
• MF: C₉H₉Cl₂N₃
• MW: 230.093859434128
• MDL: MFCD32876508
• CID: 5149194

5-Amino-3-(4-chlorophenyl)pyrazole Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-(4-chlorophenyl)pyrazole Hydrochloride
• SY268380

• MDL： MFCD32876508
• Inchi： 1S/C9H8ClN3.ClH/c10-7-3-1-6(2-4-7)8-5-9(11)13-12-8;/h1-5H,(H3,11,12,13);1H
• InChI Key： VQTYSUCAYGUZHG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(N)=NN1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 168
• Topological Polar Surface Area: 54.7

Additional information on 5-Amino-3-(4-chlorophenyl)pyrazole Hydrochloride

Comprehensive Overview of 5-Amino-3-(4-chlorophenyl)pyrazole Hydrochloride (CAS No. 13215-67-3)

5-Amino-3-(4-chlorophenyl)pyrazole Hydrochloride (CAS No. 13215-67-3) is a specialized organic compound widely utilized in pharmaceutical research and agrochemical development. This compound, characterized by its pyrazole core and 4-chlorophenyl substituent, has garnered significant attention due to its potential applications in drug discovery and material science. Researchers often explore its derivatives for their bioactive properties, particularly in targeting enzyme inhibition and receptor modulation.

The molecular structure of 5-Amino-3-(4-chlorophenyl)pyrazole Hydrochloride features a chlorinated aromatic ring, which enhances its stability and reactivity in synthetic pathways. This attribute makes it a valuable intermediate in the synthesis of more complex molecules, such as heterocyclic compounds and small-molecule inhibitors. Recent studies highlight its role in developing novel antimicrobial agents and anti-inflammatory drugs, aligning with the growing demand for innovative therapeutic solutions.

In the context of green chemistry, CAS No. 13215-67-3 has been investigated for its compatibility with sustainable synthesis methods. The compound's hydrochloride salt form improves solubility, facilitating its use in aqueous reactions—a critical factor for environmentally friendly processes. This aligns with the industry's shift toward reducing organic solvent waste, a topic frequently searched by professionals in pharmaceutical manufacturing and process chemistry.

Another trending application of 5-Amino-3-(4-chlorophenyl)pyrazole Hydrochloride lies in crop protection research. Its structural motif is often incorporated into agrochemical formulations to enhance efficacy against resistant pests. Given the rising global focus on food security and sustainable agriculture, this compound's potential contributions to pesticide development are a hot topic among researchers and industry stakeholders.

From a technical perspective, the purity and stability of CAS No. 13215-67-3 are critical for reproducible results. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its quality, addressing frequent queries about compound characterization in peer-reviewed literature. Storage recommendations typically emphasize protection from moisture and light to maintain its integrity over time.

In summary, 5-Amino-3-(4-chlorophenyl)pyrazole Hydrochloride represents a versatile building block in modern chemistry, bridging gaps between medicinal chemistry, material science, and agrochemical innovation. Its relevance to current scientific challenges ensures continued interest, making it a staple in high-impact research and industrial applications.